3-{[2-(4-Aminophenyl)-2-hydroxyethyl](methyl)amino}-1lambda6-thiolane-1,1-dione dihydrochloride

• Molecular Formula: C13H22Cl2N2O3S
• Molecular Weight: 357.3 g/mol
• IUPAC Name: 1-(4-aminophenyl)-2-[(1,1-dioxothiolan-3-yl)-methylamino]ethanol;dihydrochloride
• InChI: InChI=1S/C13H20N2O3S.2ClH/c1-15(12-6-7-19(17,18)9-12)8-13(16)10-2-4-11(14)5-3-10;;/h2-5,12-13,16H,6-9,14H2,1H3;2*1H
• InChI Key: FAPPZFQRHKJDIV-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(C1=CC=C(C=C1)N)O)C2CCS(=O)(=O)C2.Cl.Cl

Description

3-{2-(4-Aminophenyl)-2-hydroxyethylamino}-1lambda6-thiolane-1,1-dione dihydrochloride is a complex organic compound with a unique structure that includes an aminophenyl group, a hydroxyethyl group, and a thiolane ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{2-(4-Aminophenyl)-2-hydroxyethylamino}-1lambda6-thiolane-1,1-dione dihydrochloride typically involves multiple steps. The process begins with the preparation of the aminophenyl and hydroxyethyl intermediates, which are then combined under specific reaction conditions to form the final compound. The reaction conditions often include the use of catalysts, solvents, and controlled temperatures to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale chemical reactors and continuous flow processes. The use of automated systems and advanced monitoring techniques ensures consistent quality and efficiency in the production process. Safety measures are also crucial to handle the reactive intermediates and final product.

Chemical Reactions Analysis

Types of Reactions

3-{2-(4-Aminophenyl)-2-hydroxyethylamino}-1lambda6-thiolane-1,1-dione dihydrochloride undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: The compound can be reduced using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, typically using reagents like halogens or alkylating agents.

Common Reagents and Conditions

The reactions of this compound often require specific reagents and conditions to proceed efficiently. For example, oxidation reactions may require acidic or basic conditions, while substitution reactions might need the presence of a catalyst or a specific solvent.

Major Products

The major products formed from these reactions depend on the type of reaction and the conditions used. For instance, oxidation may yield various oxidized derivatives, while substitution reactions can produce a range of substituted compounds with different functional groups.

Scientific Research Applications

3-{2-(4-Aminophenyl)-2-hydroxyethylamino}-1lambda6-thiolane-1,1-dione dihydrochloride has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: The compound is studied for its potential biological activity, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the treatment of certain diseases or conditions.

Industry: The compound may be used in the development of new materials or as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action of 3-{2-(4-Aminophenyl)-2-hydroxyethylamino}-1lambda6-thiolane-1,1-dione dihydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to 3-{2-(4-Aminophenyl)-2-hydroxyethylamino}-1lambda6-thiolane-1,1-dione dihydrochloride include:

• 4-Aminoantipyrine
• 2-Hydroxy-2-methylpropiophenone

Uniqueness

What sets 3-{2-(4-Aminophenyl)-2-hydroxyethylamino}-1lambda6-thiolane-1,1-dione dihydrochloride apart from similar compounds is its unique combination of functional groups and its potential for diverse applications in various fields. Its structure allows for specific interactions with biological molecules, making it a valuable compound for research and development.